Cas no 2149234-49-9 (1-amino-3-(1-phenylcyclopropyl)propan-2-ol)

• Product Name: 1-amino-3-(1-phenylcyclopropyl)propan-2-ol
• CAS No: 2149234-49-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6416950
• PubChem ID: 165714168
• Update Time: 2025-05-25

1-amino-3-(1-phenylcyclopropyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-phenylcyclopropyl)propan-2-ol
• 2149234-49-9
• EN300-1861044

• Inchi： 1S/C12H17NO/c13-9-11(14)8-12(6-7-12)10-4-2-1-3-5-10/h1-5,11,14H,6-9,13H2
• InChI Key： JYHJECBKDFNTSS-UHFFFAOYSA-N
• SMILES： OC(CN)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(1-phenylcyclopropyl)propan-2-ol

1-Amino-3-(1-phenylcyclopropyl)propan-2-ol (CAS No. 2149234-49-9): A Comprehensive Overview of Its Properties and Applications

The compound 1-amino-3-(1-phenylcyclopropyl)propan-2-ol (CAS No. 2149234-49-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries and trends in the field.

Structurally, 1-amino-3-(1-phenylcyclopropyl)propan-2-ol combines a phenylcyclopropyl moiety with an amino alcohol functional group, making it a versatile intermediate in organic synthesis. The presence of both amine and hydroxyl groups allows for diverse chemical modifications, which is why researchers frequently explore its reactivity in drug discovery and material science. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

One of the most searched questions about this compound revolves around its synthesis pathway. The preparation of 1-amino-3-(1-phenylcyclopropyl)propan-2-ol typically involves multi-step organic reactions, including cyclopropanation of styrene derivatives followed by amino alcohol functionalization. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. Researchers are also investigating green chemistry approaches to optimize yield and reduce environmental impact.

In the context of current trends, the demand for novel synthetic intermediates like 1-amino-3-(1-phenylcyclopropyl)propan-2-ol has surged due to its relevance in precision medicine and small-molecule therapeutics. Its structural motif is frequently cited in patents related to neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, aligning with the growing focus on neurological disorders and personalized treatment strategies.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 191.26 g/mol and a logP value indicating moderate lipophilicity, 1-amino-3-(1-phenylcyclopropyl)propan-2-ol exhibits favorable drug-like properties. These attributes make it a candidate for blood-brain barrier penetration, a key consideration in CNS drug development. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to characterize its purity and stability.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its rigid cyclopropyl ring and hydrogen-bonding capabilities contribute to its utility in designing high-performance polymers or catalysts. Industry professionals often search for derivatization strategies to expand its functionality, reflecting the broader shift toward multifunctional chemicals in industrial R&D.

Safety and handling of 1-amino-3-(1-phenylcyclopropyl)propan-2-ol are also frequently discussed topics. While not classified as hazardous under standard regulations, proper laboratory practices such as glove use and ventilation are recommended. Regulatory databases like REACH and FDA guidelines provide updated information on its compliance status, which is crucial for commercial-scale production.

In summary, 1-amino-3-(1-phenylcyclopropyl)propan-2-ol (CAS No. 2149234-49-9) represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable synthesis, and advanced materials underscores its multidisciplinary relevance. As research progresses, this compound is poised to play a pivotal role in addressing challenges across life sciences and industrial chemistry.